Cas no 827579-81-7 (Benzoic acid, 3-iodo-5-[(methylsulfonyl)amino]-)
827579-81-7 structure
Product Name:Benzoic acid, 3-iodo-5-[(methylsulfonyl)amino]-
CAS No:827579-81-7
MF:C8H8INO4S
MW:341.122893333435
CID:683715
PubChem ID:71417354
Update Time:2025-04-19
Benzoic acid, 3-iodo-5-[(methylsulfonyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-iodo-5-[(methylsulfonyl)amino]-
- 3-iodo-5-(methanesulfonamido)benzoic acid
- DTXSID50836694
- FT-0723666
- 827579-81-7
- 3-Iodo-5-[(methanesulfonyl)amino]benzoic acid
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- Inchi: 1S/C8H8INO4S/c1-15(13,14)10-7-3-5(8(11)12)2-6(9)4-7/h2-4,10H,1H3,(H,11,12)
- InChI Key: RJKTVIMLESOQGZ-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C=C(C=1)NS(C)(=O)=O
Computed Properties
- Exact Mass: 340.92188g/mol
- Monoisotopic Mass: 340.92188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 91.8Ų
Benzoic acid, 3-iodo-5-[(methylsulfonyl)amino]- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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